Cas no 1433822-19-5 (8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1433822-19-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD22683352
• CID: 4599726
• PubChem ID: 86684135
• Update Time: 2025-10-21

8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine
• SY129629
• A920361
• EN300-1592182
• 1433822-19-5
• AC4253
• CS-0157335
• SCHEMBL14917053
• BS-15744
• FIRLWEMGEPBWFB-UHFFFAOYSA-N
• DA-44762
• AKOS027427475
• MFCD22683352

• MDL： MFCD22683352
• Inchi： 1S/C6H3BrClN3/c7-5-1-4(8)2-11-6(5)9-3-10-11/h1-3H
• InChI Key： FIRLWEMGEPBWFB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C1=NC=N2)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine

Research Brief on 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1433822-19-5)

8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1433822-19-5) is a heterocyclic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a scaffold known for its diverse biological activities, including kinase inhibition, antimicrobial properties, and anticancer effects. The bromo and chloro substituents at the 8- and 6-positions, respectively, enhance its reactivity, making it a valuable intermediate for further derivatization.

Recent studies have focused on the synthesis and functionalization of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine to explore its utility in targeted drug design. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its role as a key precursor in the development of novel kinase inhibitors, particularly for Bruton's tyrosine kinase (BTK) and cyclin-dependent kinases (CDKs). The compound's ability to undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to create libraries of derivatives with enhanced pharmacological profiles.

In addition to its synthetic versatility, 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine has shown promise in preclinical studies for oncology applications. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into small-molecule inhibitors targeting aberrant signaling pathways in hematologic malignancies. The compound's pharmacokinetic properties, including metabolic stability and membrane permeability, were optimized through structural modifications, yielding candidates with improved oral bioavailability.

Further investigations into the mechanism of action revealed that derivatives of 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine exhibit selective binding to ATP-binding pockets of target kinases, as confirmed by X-ray crystallography and molecular docking studies. These findings underscore its potential as a scaffold for precision medicine, particularly in diseases driven by kinase dysregulation. Ongoing clinical trials are evaluating its efficacy in combination therapies, with preliminary data indicating synergistic effects with existing chemotherapeutic agents.

The compound's safety profile and scalability of synthesis have also been addressed in recent industrial reports. A 2024 white paper by a leading pharmaceutical manufacturer detailed a cost-effective, high-yield synthetic route for 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine, emphasizing its suitability for large-scale production. Regulatory filings for derivatives incorporating this scaffold are anticipated in the coming years, positioning it as a critical building block in next-generation therapeutics.

In conclusion, 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1433822-19-5) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activity, makes it a focal point for ongoing research in oncology, infectious diseases, and beyond. Future studies will likely explore its utility in additional therapeutic areas and further refine its derivatives for clinical translation.